Cas no 881402-16-0 (6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester)

6-(Trifluoromethyl)pyridine-2-boronic acid pinacol ester is a versatile boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its pyridine core, substituted with a trifluoromethyl group at the 6-position, enhances reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis. The pinacol ester moiety improves handling and shelf-life by protecting the boronic acid functionality from protodeboronation. This compound is particularly useful for introducing the 6-(trifluoromethyl)pyridin-2-yl moiety into complex molecules, leveraging the electron-withdrawing effect of the CF₃ group to modulate electronic properties. Its compatibility with diverse reaction conditions and high purity make it a reliable reagent for constructing heterocyclic frameworks.
6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester structure
881402-16-0 structure
Product Name:6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester
CAS No:881402-16-0
MF:C12H15BF3NO2
MW:273.059213876724
MDL:MFCD08061589
CID:720614
PubChem ID:17750499
Update Time:2025-06-07

6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine
    • 2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-6-trifluoromethyl-pyridine
    • 6-(TRIFLUOROMETHYL)PYRIDINE-2-BORONIC ACID PINACOL ESTER
    • Pyridine,2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-
    • 881402-16-0
    • SCHEMBL584521
    • BS-24015
    • DTXSID50590547
    • AKOS015947257
    • AB43336
    • CS-0175667
    • A862308
    • AT14558
    • 6-(Trifluoromethyl)pyridine-2-boronic acid pinacol ester, AldrichCPR
    • EN300-1706311
    • J-505878
    • MFCD08061589
    • 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-6-(trifluoromethyl)pyridine
    • Z2044827545
    • 2-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-6-(TRIFLUOROMETHYL)PYRIDINE
    • DB-350225
    • 6-(Trifluoromethyl)pyridine-2-boronic acid, pinacol ester
    • SY042519
    • 6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester
    • MDL： MFCD08061589
    • Inchi： 1S/C12H15BF3NO2/c1-10(2)11(3,4)19-13(18-10)9-7-5-6-8(17-9)12(14,15)16/h5-7H,1-4H3
    • InChI Key： VYCMURZUDMLBCG-UHFFFAOYSA-N
    • SMILES： FC(C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=N1)(F)F

Computed Properties

  • Exact Mass: 273.11500
  • Monoisotopic Mass: 273.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 31.4A^2

Experimental Properties

  • PSA: 31.35000
  • LogP: 2.39960

6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester Security Information

  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T

6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-(Trifluoromethyl)pyridine-2-boronic Acid pinacol ester Pricemore >>

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